Cas no 94975-84-5 (3-Methylquinoline-5-sulfonyl chloride)

• Product Name: 3-Methylquinoline-5-sulfonyl chloride
• CAS No: 94975-84-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4557706
• Update Time: 2023-08-10

3-Methylquinoline-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylquinoline-5-sulfonyl chloride
• 5-Quinolinesulfonyl chloride, 3-methyl-
• Argatroban Impurity 6

• Inchi： 1S/C10H8ClNO2S/c1-7-5-8-9(12-6-7)3-2-4-10(8)15(11,13)14/h2-6H,1H3
• InChI Key： HTAMTFRQJZCNAH-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2C1=CC(C)=CN=2)(=O)=O

Computed Properties

• Exact Mass: 240.9964274 g/mol
• Monoisotopic Mass: 240.9964274 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4
• Molecular Weight: 241.69